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Compound of Interest

Compound Name: 1-Oleoyl-2-acetylglycerol

Cat. No.: B013814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and

disposal of 1-Oleoyl-2-acetyl-sn-glycerol (OAG). Detailed protocols for its application in cell

signaling research are also included, with a focus on its role as a potent activator of Protein

Kinase C (PKC).

Product Information and Physicochemical
Properties
1-Oleoyl-2-acetyl-sn-glycerol is a synthetic, cell-permeable diacylglycerol (DAG) analog widely

used to activate PKC in various cell types.[1][2] Its cell permeability makes it a valuable tool for

studying the downstream effects of PKC activation in intact cells.[3] OAG mimics the action of

endogenous DAG, which is a key second messenger in signal transduction pathways.[3]

Table 1: Physicochemical Properties of 1-Oleoyl-2-acetyl-sn-glycerol
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Property Value References

CAS Number 86390-77-4 [2][4][5]

Molecular Formula C₂₃H₄₂O₅ [4][6]

Molecular Weight 398.57 g/mol [4]

Appearance Oil [2][5]

Purity
≥90% - ≥97% (depending on

supplier)
[2][7]

Solubility
Soluble in DMSO and ethanol.

[4]
[4][5][6]

Safe Handling and Personal Protective Equipment
(PPE)
OAG is classified as a flammable liquid and is harmful if swallowed, in contact with skin, or if

inhaled.[8] It can also cause serious eye irritation.[8] Therefore, appropriate safety precautions

must be taken.

Table 2: Safety and Handling Precautions
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Precaution Description References

Ventilation

Ensure good

ventilation/exhaustion at the

workplace. Use only outdoors

or in a well-ventilated area.

Prevent the formation of

aerosols.

[8]

Fire Prevention

Keep away from heat, hot

surfaces, sparks, open flames,

and other ignition sources. No

smoking. Protect against

electrostatic charges. Use non-

sparking tools.

[8]

Personal Protective Equipment

(PPE)

Eyeshields, gloves.[5] Wear

appropriate protective clothing.
[5][8]

Hygiene

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.

[8]

In case of exposure, follow these first aid measures:

After inhalation: Supply fresh air. If required, provide artificial respiration. Keep the patient

warm and consult a doctor if symptoms persist.[8]

After skin contact: Immediately rinse with water.[8]

After eye contact: Rinse opened eye for several minutes under running water. If symptoms

persist, consult a doctor.[8]

If swallowed: Rinse mouth. Do not induce vomiting. Call a poison center or doctor if you feel

unwell.[8]

Storage and Stability
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Proper storage is crucial to maintain the integrity and activity of OAG.

Table 3: Storage and Stability Guidelines

Condition Recommendation References

Long-term Storage

Store at -20°C.[4][5] Some

suppliers recommend -80°C.[6]

[9]

[4][5][6][9]

Short-term Storage Store at -20°C.[4] [4]

Shipping

Shipped at ambient

temperature or on dry ice.[4]

[10]

[4][10]

Stability

Can be stored for up to 12

months under desiccating

conditions.[4] Solutions are

unstable and should be

reconstituted just prior to use.

[2]

[2][4]

Storage of Solutions

Stock solutions in DMSO can

be stored at -20°C but should

ideally be used within a few

weeks. Avoid repeated freeze-

thaw cycles.

Disposal
Dispose of OAG and its containers in accordance with local, regional, national, and

international regulations.[6] It is recommended to contact a licensed professional waste

disposal service.[6] Do not allow the product to enter sewers or surface and ground water.[6][8]

In case of a spill, absorb the material with a non-combustible, inert material such as sand or

diatomite and place it in a sealed container for disposal.[6]
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OAG primarily functions by activating Protein Kinase C (PKC). This occurs in a pathway that is

initiated by the activation of Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[3] While

IP₃ stimulates the release of intracellular calcium, DAG (mimicked by OAG) recruits and

activates PKC at the cell membrane.[3] Activated PKC then phosphorylates a variety of

downstream substrate proteins, leading to diverse cellular responses.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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